3-Chloro-2-methylimidazo[1,2-b]pyridazine

• IUPAC Name: 3-chloro-2-methylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C7H6ClN3/c1-5-7(8)11-6(10-5)3-2-4-9-11/h2-4H,1H3
• InChI Key: NRHBPALXJRBGLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)C=CC=N2)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol

Description

3-Chloro-2-methylimidazo[1,2-b]pyridazine (3-CMP) is a heterocyclic aromatic compound that belongs to the family of imidazopyridazines. It is a white crystalline solid, insoluble in water, and stable under normal conditions. 3-CMP is used in a variety of scientific and industrial applications, including as a reagent in organic synthesis, as a dye sensitizer in photodynamic therapy, and as a fluorescent probe for biological imaging.

Mechanism of Action

Target of Action

3-Chloro-2-methylimidazo[1,2-b]pyridazine is a derivative of imidazo[1,2-a]pyridines , which are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The primary targets of these compounds are often associated with infectious diseases, such as tuberculosis .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . This suggests that this compound may interact with its targets in a similar manner, leading to the inhibition of bacterial growth.

Biochemical Pathways

It’s worth noting that imidazo[1,2-a]pyridine derivatives are often involved in radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Pharmacokinetics

Similar compounds have been reported to display pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Similar compounds have shown significant in vitro anti-tb activity against replicating and non-replicating bacteria .

Advantages and Limitations for Lab Experiments

The main advantages of using 3-Chloro-2-methylimidazo[1,2-b]pyridazine in laboratory experiments are its stability, low cost, and ease of synthesis. It is also non-toxic and non-irritating, making it safe to use in a laboratory setting. However, this compound is not water-soluble, and must be dissolved in a solvent before use. Additionally, it is sensitive to light and must be stored in a dark place.

Future Directions

The potential future applications of 3-Chloro-2-methylimidazo[1,2-b]pyridazine include its use as an antimicrobial agent, as a photosensitizer for photodynamic therapy, and as a fluorescent probe for biological imaging. Additionally, this compound could be used to synthesize novel heterocyclic compounds, as a catalyst in the synthesis of polymers, and as a sensitizer in the synthesis of organic compounds. It could also be used to study the effects of light on cells and DNA, and to develop new methods for treating cancer and other diseases.

Synthesis Methods

3-Chloro-2-methylimidazo[1,2-b]pyridazine is synthesized from the condensation of 2-aminopyridine, 1-methyl-2-chloroimidazole, and formaldehyde in aqueous acid. The reaction takes place at room temperature and yields a product with a yield of greater than 95%.

Scientific Research Applications

3-Chloro-2-methylimidazo[1,2-b]pyridazine is used in a variety of scientific and industrial applications. It is used as a reagent in organic synthesis, as a dye sensitizer in photodynamic therapy, and as a fluorescent probe for biological imaging. It has also been used as a reagent in the synthesis of novel heterocyclic compounds, as a catalyst in the synthesis of polymers, and as a sensitizer in the synthesis of organic compounds.